1-[2,4-Bis(ethoxymethoxy)-6-hydroxyphenyl]-3-[3,4-bis(ethoxymethoxy)phenyl]prop-2-en-1-one

• IUPAC Name: 1-[2,4-bis(ethoxymethoxy)-6-hydroxyphenyl]-3-[3,4-bis(ethoxymethoxy)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C27H36O10/c1-5-30-16-34-21-14-23(29)27(26(15-21)37-19-33-8-4)22(28)11-9-20-10-12-24(35-17-31-6-2)25(13-20)36-18-32-7-3/h9-15,29H,5-8,16-19H2,1-4H3
• InChI Key: LEAKBASVFDDUNJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCOC1=C(C=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OCOCC)OCOCC)O)OCOCC
• Molecular Formula: C27H36O10
• DSSTOX Substance ID: DTXSID70695907
• Molecular Weight: 520.6 g/mol
• CAS RN: 1076199-11-5

Description

1-[2,4-Bis(ethoxymethoxy)-6-hydroxyphenyl]-3-[3,4-bis(ethoxymethoxy)phenyl]prop-2-en-1-one, also known as this compound, is a useful research compound. Its molecular formula is C₂₇H₃₆O₁₀ and its molecular weight is 520.57. The purity is usually 95%.
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Scientific Research Applications

Environmental Pollutants and Endocrine Disruption

• Research on bisphenol A and its analogs, chemicals found in plastics acting as endocrine disruptors, has highlighted the significant effects these substances can have on reproductive organs and spermatogenesis. These studies propose molecular models to explain the cellular-level effects, focusing on germ cell apoptosis induced by such pollutants (Lagos-Cabré & Moreno, 2012; Ribeiro, Ladeira, & Viegas, 2017).

Bioactive Compounds in Dentistry

• The therapeutic applicability of tyrosol and hydroxytyrosol in dentistry, as antioxidants, anti-inflammatory, and anti-tumor agents, demonstrates the potential of phenolic compounds in various clinical areas. This suggests that compounds with phenolic structures could be explored for similar applications (Ramos et al., 2020).

Synthetic and Organic Chemistry

• Studies on the synthesis of furan derivatives from plant biomass, and their use as monomers for polymers, functional materials, and fuels, indicate the growing interest in converting biomass into valuable chemical products. This highlights a potential area of application for complex organic molecules in sustainable material science (Chernyshev, Kravchenko, & Ananikov, 2017).

Enzymatic Treatment of Organic Pollutants

• The use of enzymes, in conjunction with redox mediators, for the degradation of recalcitrant organic pollutants, showcases the potential of bio-catalysis in environmental remediation. This suggests a research avenue where compounds with specific functionalities could act as mediators or substrates in enzymatic processes (Husain & Husain, 2007).